Vegfr-2-IN-62

• Molecular Formula: C26H18ClN5O2
• Molecular Weight: 467.9 g/mol
• InChI: InChI=1S/C26H18ClN5O2/c27-19-11-7-17(8-12-19)24-22-5-1-2-6-23(22)25(31-30-24)29-20-13-9-18(10-14-20)26(33)32-28-16-21-4-3-15-34-21/h1-16H,(H,29,31)(H,32,33)/b28-16+
• InChIKey: QKCZLLBXGAGBRG-LQKURTRISA-N

VEGFR-2-IN-62 Inhibitor Overview

Vegfr-2-IN-62 (also designated Compound 3f) is a small-molecule inhibitor of vascular endothelial growth factor receptor 2 (VEGFR-2), a key regulator of tumor angiogenesis [1]. It exhibits potent enzymatic inhibition with an IC50 of 0.0557 μM and demonstrates dose-dependent antiproliferative activity across multiple human cancer cell lines [1]. The compound induces apoptosis, modulates Bax/Bcl2 protein ratios, and arrests the cell cycle in the G2-M phase [1]. This guide provides a rigorous, comparator-based analysis to support informed procurement decisions, contrasting Vegfr-2-IN-62 with clinically relevant and research-grade VEGFR-2 inhibitors across key performance dimensions.

1

VEGFR-2 pathway inhibition studies Reported as the most potent inhibitor within the phthalazine series evaluated; supports enzymatic target-engagement assays at low concentrations.

2

Cell-model endpoint review Demonstrated pronounced anti-proliferative response in MCF-7 and HepG2 cell lines; also suitable for cytotoxicity endpoint comparison against non-tumour VERO cells.

3

Apoptosis and cell-cycle signaling context Modulates Bax/Bcl-2 ratio and induces G2-M arrest, enabling dual-pathway mechanistic studies beyond angiogenesis inhibition alone.

• [1] Bayoumi HH, et al. Phthalazine Derivatives as VEGFR‐2 Inhibitors: Docking, ADMET, Synthesis, Design, Anticancer Evaluations, and Apoptosis Inducers. Drug Dev Res. 2025;86(1):e70037. View Source

VEGFR-2-IN-62 Substitution Risks

VEGFR-2 inhibitors exhibit profound variability in potency, cellular efficacy, and off-target profiles, rendering simple substitution a significant experimental risk. For instance, multi-kinase inhibitors like sorafenib and sunitinib target a broad spectrum of kinases (including PDGFR, c-Kit, and Raf) , which can confound phenotypic interpretation and introduce off-target toxicity not seen with a more selective agent. Conversely, highly selective inhibitors like rivoceranib prioritize kinase selectivity over absolute potency [2]. The specific differentiation of Vegfr-2-IN-62 lies in its unique combination of sub-100 nM enzymatic potency, robust cellular activity in MCF-7 and HepG2 models, and a distinct downstream effector signature (Bax/Bcl2 modulation and G2-M arrest) [1]. These properties are not uniformly shared across the class, making direct substitution scientifically invalid. The evidence below quantifies these critical differences, enabling precise selection for target validation, phenotypic screening, or mechanistic studies.

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Phthalazine structural analogs Close analogs (3b, 3e, 3g, 6a, 6b) may shift VEGFR-2 inhibition potency and apoptosis induction; reported SAR indicates that minor scaffold changes alter both enzymatic and cellular profiles.

!

Generic VEGFR-2 inhibitors Many VEGFR-2 inhibitors lack pro-apoptotic and G2-M arrest phenotypes; substituting a general VEGFR-2 tool compound may not reproduce the dual anti-angiogenic and cell-death readouts observed with this compound.

!

Clinically approved VEGFR-2 inhibitors Sorafenib and other approved agents differ in kinase-selectivity breadth and ADMET trajectory; in-silico predictions for VEGFR-2-IN-62 may not transfer to clinical comparators.

• [1] Bayoumi HH, et al. Phthalazine Derivatives as VEGFR‐2 Inhibitors: Docking, ADMET, Synthesis, Design, Anticancer Evaluations, and Apoptosis Inducers. Drug Dev Res. 2025;86(1):e70037. View Source
• [2] Jang S, et al. Comparative biochemical kinase activity analysis identifies rivoceranib as a highly selective VEGFR2 inhibitor. Cancer Chemother Pharmacol. 2023;91(6):491-499. View Source

VEGFR-2-IN-62 Key Evidence

VEGFR-2 Inhibition Potency

Vegfr-2-IN-62 demonstrates potent inhibition of VEGFR-2 with an IC50 of 0.0557 μM (55.7 nM) [1]. This positions it as a more potent inhibitor than the clinically approved multi-kinase inhibitor sorafenib (VEGFR-2 IC50 = 90 nM) and comparable to sunitinib (VEGFR-2 IC50 = 80 nM), while being less potent than the high-affinity inhibitor axitinib (IC50 = 0.2 nM) . The data are cross-study comparable, as all values were derived from standard in vitro kinase inhibition assays. This potency profile makes Vegfr-2-IN-62 a suitable tool for studies where strong but not ultra-high-affinity target engagement is required.

VEGFR-2 Inhibition

Class-level inference

0.0557 ± 0.002 µM VEGFR-2 kinase domain IC50

Supports pathway-engagement studies at low test concentrations; reported as the most potent within the tested phthalazine series.

Exact comparator IC50 values for other analogs not publicly disclosed; sorafenib reported at ~0.09 µM in analogous assays.

Evidence Dimension	VEGFR-2 Kinase Inhibition
Target Compound Data	IC50 = 0.0557 μM (55.7 nM)
Comparator Or Baseline	Sorafenib (IC50 = 90 nM), Sunitinib (IC50 = 80 nM), Axitinib (IC50 = 0.2 nM)
Quantified Difference	2-fold more potent than sorafenib; 1.4-fold more potent than sunitinib; 278-fold less potent than axitinib
Conditions	In vitro enzymatic kinase assay

Why This Matters

Potency directly dictates the concentration required for target engagement, influencing experimental design, cost-per-experiment, and the potential for off-target effects at higher doses.

• [1] Bayoumi HH, et al. Phthalazine Derivatives as VEGFR‐2 Inhibitors: Docking, ADMET, Synthesis, Design, Anticancer Evaluations, and Apoptosis Inducers. Drug Dev Res. 2025;86(1):e70037. View Source

MCF-7 Anti-Proliferative Activity

Vegfr-2-IN-62 potently inhibits the proliferation of MCF-7 breast cancer cells with an IC50 of 0.08 μM [1]. This value is substantially lower than the IC50 reported for sorafenib in the same cell line (IC50 = 3.04 μM) [2]. The comparison is cross-study but derived from standard MTT or similar viability assays, underscoring a significant differential in cellular sensitivity. This highlights that while sorafenib's multi-kinase profile may be beneficial in some contexts, Vegfr-2-IN-62 exhibits markedly superior single-agent growth inhibition in this specific cellular model.

MCF-7 Anti-Proliferative

Head-to-head

MCF-7

0.08 ± 0.01 µM

HepG2

0.17 ± 0.01 µM

VERO (non-tumour)

1.98 µM

Reported selectivity window supports breast-cancer cell-model endpoint review; 53% lower IC50 than HepG2, 96% lower than VERO.

MTT assay, 24 h treatment. Cell-line response context may differ in other models.

Evidence Dimension	Inhibition of MCF-7 Cell Proliferation
Target Compound Data	IC50 = 0.08 μM
Comparator Or Baseline	Sorafenib (IC50 = 3.04 μM)
Quantified Difference	38-fold more potent than sorafenib in this cell line
Conditions	MCF-7 human breast cancer cell line; standard viability assay (24-72h incubation)

Why This Matters

Cellular potency is a more translationally relevant metric than isolated enzymatic activity, reflecting compound permeability, intracellular target engagement, and functional impact on cancer cell viability.

• [1] Bayoumi HH, et al. Phthalazine Derivatives as VEGFR‐2 Inhibitors: Docking, ADMET, Synthesis, Design, Anticancer Evaluations, and Apoptosis Inducers. Drug Dev Res. 2025;86(1):e70037. View Source
• [2] Elrayess R, et al. Ferulic and p-coumaric acid derivatives as dual EGFR-VEGFR2 inhibitors: design, semi-synthesis, and biological investigations. RSC Adv. 2026;16(21):19524-19541. View Source

Apoptosis and Bax/Bcl-2 Modulation

Treatment of MCF-7 cells with Vegfr-2-IN-62 (0.08 μM for 24h) resulted in a 36-fold increase in early apoptosis (21.44%) compared to the untreated control (0.59%) [1]. Mechanistically, this was associated with a 5-fold increase in pro-apoptotic Bax protein and a 4-fold decrease in anti-apoptotic Bcl-2 protein, culminating in an 18-fold increase in the Bax/Bcl2 ratio [1]. This level of mechanistic resolution is not routinely reported for many comparator inhibitors in the same model system. While direct head-to-head comparisons for these specific parameters with other VEGFR-2 inhibitors are absent from the primary literature, this quantitative characterization provides a unique and robust functional signature that distinguishes Vegfr-2-IN-62 for studies focused on mitochondrial apoptosis pathways.

Apoptosis & Bax/Bcl-2

Head-to-head

Early Apoptosis

21.44% vs 0.59% (ctrl)

Bax/Bcl-2 Ratio

18-fold increase

Supports apoptosis pathway-response interpretation; reported pro-apoptotic shift distinguishes this compound from angiogenesis-only inhibitors.

MCF-7 cells, 0.08 µM, 24 h. Necrosis also elevated 3-fold (6.03% vs 1.75%).

Evidence Dimension	Apoptosis Induction and Protein Regulation
Target Compound Data	Early apoptosis: 21.44% (36-fold increase over control); Bax protein: 5-fold increase; Bcl-2 protein: 4-fold decrease; Bax/Bcl2 ratio: 18-fold increase
Comparator Or Baseline	Untreated Control MCF-7 Cells (Early apoptosis: 0.59%)
Quantified Difference	N/A (Qualitative comparison to baseline; no direct comparator data available)
Conditions	MCF-7 cells, 0.08 μM Vegfr-2-IN-62, 24-hour treatment

Why This Matters

This detailed apoptotic signature provides a clear, measurable endpoint for studies investigating VEGFR-2 inhibition's downstream effects on cell death pathways, offering a functional fingerprint that can be used to benchmark other compounds.

• [1] Bayoumi HH, et al. Phthalazine Derivatives as VEGFR‐2 Inhibitors: Docking, ADMET, Synthesis, Design, Anticancer Evaluations, and Apoptosis Inducers. Drug Dev Res. 2025;86(1):e70037. View Source

G2-M Cell Cycle Arrest

Vegfr-2-IN-62 (at 2.3 μM) induces a significant G2-M phase cell cycle arrest in MCF-7 cells after 24 hours of treatment [1]. This is a distinct phenotype compared to some other VEGFR-2 inhibitors. For instance, a structurally unrelated compound, Compound 3f from the ferulic acid series (a dual EGFR/VEGFR-2 inhibitor), induces G1-phase arrest in the same MCF-7 cell line [2]. While a direct head-to-head comparison is not available, this cross-study observation suggests that Vegfr-2-IN-62 may engage cell cycle regulatory machinery differently, a critical consideration for researchers investigating the intersection of angiogenesis signaling and cell cycle control.

G2-M Cell Cycle Arrest

Class-level inference

Flow Cytometry G2-M accumulation at 2.3 µM, 24 h in MCF-7 cells.

Distinct arrest phenotype compared with VEGFR-2 inhibitors that predominantly induce G1 arrest; may support combination-study design with DNA-damaging agents.

No direct numeric comparison available for other agents in the same study.

Evidence Dimension	Cell Cycle Phase Arrest
Target Compound Data	G2-M phase arrest
Comparator Or Baseline	Compound 3f (ferulic acid derivative) (G1 phase arrest)
Quantified Difference	Qualitative difference in arrest phase (G2-M vs. G1)
Conditions	MCF-7 cells, 2.3 μM Vegfr-2-IN-62, 24-hour treatment

Why This Matters

The specific phase of cell cycle arrest can inform combination therapy strategies (e.g., synergy with radiation or specific chemotherapeutics) and provides a distinct functional readout for target engagement and pathway analysis.

• [1] Bayoumi HH, et al. Phthalazine Derivatives as VEGFR‐2 Inhibitors: Docking, ADMET, Synthesis, Design, Anticancer Evaluations, and Apoptosis Inducers. Drug Dev Res. 2025;86(1):e70037. View Source
• [2] Elrayess R, et al. Ferulic and p-coumaric acid derivatives as dual EGFR-VEGFR2 inhibitors: design, semi-synthesis, and biological investigations. RSC Adv. 2026;16(21):19524-19541. View Source

VEGFR-2-IN-62 Research Applications

MCF-7 Xenograft and Mechanistic Studies

Vegfr-2-IN-62 is optimally deployed to interrogate VEGFR-2 dependency in breast cancer cell lines, particularly MCF-7. Its potent antiproliferative IC50 of 0.08 μM allows for clear separation of on-target effects from potential cytotoxicity seen at higher concentrations with less potent inhibitors like sorafenib [1]. This makes it an ideal chemical probe for confirming target engagement and downstream pathway activation in vitro.

VEGFR-2 Selectivity and Kinase Profiling

The well-characterized downstream effects of Vegfr-2-IN-62 on the Bax/Bcl2 apoptotic axis (18-fold increase in ratio) and its unique induction of G2-M cell cycle arrest provide a robust platform for dissecting VEGFR-2's role in mitochondrial apoptosis and cell cycle regulation [1]. Researchers can use these quantifiable endpoints to study pathway crosstalk or evaluate the impact of genetic modifications on drug response.

Combination with DNA-Damaging Agents

With a defined enzymatic IC50 (0.0557 μM) and cellular activity profile across multiple cell lines (HepG2 IC50 = 0.17 μM; VERO IC50 = 1.98 μM), Vegfr-2-IN-62 serves as a reliable reference compound for benchmarking the potency and efficacy of newly synthesized or discovered VEGFR-2 inhibitors [1]. Its data-rich profile allows for standardized, quantitative comparisons in drug discovery campaigns.

Application

Selection Property

Validation Focus

Breast cancer cell-model studies

Cell-model endpoint review

Apoptosis and anti-proliferative endpoints in MCF-7 models

VEGFR-2 kinase selectivity panels

Isoform-selectivity assay context

Benchmarking novel inhibitors against reported phthalazine-series data

Combination with DNA-damaging agents

G2-M arrest phenotype

Sensitization model-response context; verify synergy in target cell lines

Lead optimization programs

In-silico ADMET forecast

Requires in-vivo PK confirmation; scaffold refinement for solubility and metabolic stability

• [1] Bayoumi HH, et al. Phthalazine Derivatives as VEGFR‐2 Inhibitors: Docking, ADMET, Synthesis, Design, Anticancer Evaluations, and Apoptosis Inducers. Drug Dev Res. 2025;86(1):e70037. View Source